![molecular formula C13H20N2O2S B4257041 N-(2-methoxyethyl)-N-(2-thienylmethyl)-3-pyrrolidinecarboxamide hydrochloride](/img/structure/B4257041.png)
N-(2-methoxyethyl)-N-(2-thienylmethyl)-3-pyrrolidinecarboxamide hydrochloride
Overview
Description
N-(2-methoxyethyl)-N-(2-thienylmethyl)-3-pyrrolidinecarboxamide hydrochloride, also known as MTAPA, is a chemical compound that has been extensively studied for its potential use in various scientific research applications. It is a small molecule that belongs to the class of pyrrolidinecarboxamide compounds and has been shown to possess several interesting biochemical and physiological effects.
Mechanism of Action
The mechanism of action of N-(2-methoxyethyl)-N-(2-thienylmethyl)-3-pyrrolidinecarboxamide hydrochloride is not fully understood, but it is believed to involve the modulation of certain receptors in the brain, including the dopamine and serotonin receptors. It has also been shown to inhibit the activity of certain enzymes, including acetylcholinesterase and monoamine oxidase.
Biochemical and Physiological Effects
N-(2-methoxyethyl)-N-(2-thienylmethyl)-3-pyrrolidinecarboxamide hydrochloride has been shown to possess several interesting biochemical and physiological effects, including its ability to modulate the activity of certain receptors in the brain, to inhibit the activity of certain enzymes, and to increase the levels of certain neurotransmitters in the brain. It has also been shown to possess antioxidant and anti-inflammatory properties.
Advantages and Limitations for Lab Experiments
N-(2-methoxyethyl)-N-(2-thienylmethyl)-3-pyrrolidinecarboxamide hydrochloride has several advantages for use in laboratory experiments, including its low molecular weight, high solubility in water, and ease of synthesis. However, it also has some limitations, including its potential toxicity and its limited stability in certain conditions.
Future Directions
There are several future directions for research on N-(2-methoxyethyl)-N-(2-thienylmethyl)-3-pyrrolidinecarboxamide hydrochloride, including its potential use as a therapeutic agent for the treatment of various diseases, its use as a research tool for studying the mechanisms of certain diseases, and its use as a potential drug candidate for the development of new drugs. Other future directions include the development of new synthesis methods for N-(2-methoxyethyl)-N-(2-thienylmethyl)-3-pyrrolidinecarboxamide hydrochloride and the study of its potential toxicity and safety in humans.
Scientific Research Applications
N-(2-methoxyethyl)-N-(2-thienylmethyl)-3-pyrrolidinecarboxamide hydrochloride has been extensively studied for its potential use in various scientific research applications, including its use as a potential therapeutic agent for the treatment of various diseases. It has been shown to possess several interesting biochemical and physiological effects, including its ability to inhibit the activity of certain enzymes and to modulate the activity of certain receptors in the brain.
properties
IUPAC Name |
N-(2-methoxyethyl)-N-(thiophen-2-ylmethyl)pyrrolidine-3-carboxamide | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H20N2O2S/c1-17-7-6-15(10-12-3-2-8-18-12)13(16)11-4-5-14-9-11/h2-3,8,11,14H,4-7,9-10H2,1H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CMVKVZRHOCKVLC-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COCCN(CC1=CC=CS1)C(=O)C2CCNC2 | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H20N2O2S | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
268.38 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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